Cas no 17153-58-1 (BENZAMIDE, N-(TETRAHYDRO-1,1-DIOXIDO-3-THIENYL)-)

BENZAMIDE, N-(TETRAHYDRO-1,1-DIOXIDO-3-THIENYL)- structure
17153-58-1 structure
Product Name:BENZAMIDE, N-(TETRAHYDRO-1,1-DIOXIDO-3-THIENYL)-
CAS No:17153-58-1
MF:C11H13NO3S
MW:239.290821790695
CID:3356212
PubChem ID:2897732
Update Time:2025-04-21

BENZAMIDE, N-(TETRAHYDRO-1,1-DIOXIDO-3-THIENYL)- Chemical and Physical Properties

Names and Identifiers

    • BENZAMIDE, N-(TETRAHYDRO-1,1-DIOXIDO-3-THIENYL)-
    • SDCCGMLS-0065074.P001
    • Oprea1_029976
    • SR-01000234142
    • SR-01000234142-1
    • Z57111800
    • AKOS000270069
    • AKOS016039570
    • SCHEMBL2085566
    • 17153-58-1
    • N-(1,1-dioxidotetrahydrothiophen-3-yl)benzamide
    • CS-0352243
    • STL303343
    • N-(1-hydroxy-1-oxothiolan-3-yl)benzamide
    • Inchi: 1S/C11H13NO3S/c13-11(9-4-2-1-3-5-9)12-10-6-7-16(14,15)8-10/h1-5,10H,6-8H2,(H,12,13)
    • InChI Key: MGNTYENVGMMMBG-UHFFFAOYSA-N
    • SMILES: S1(CCC(C1)NC(C1C=CC=CC=1)=O)(=O)=O

Computed Properties

  • Exact Mass: 239.06161445Da
  • Monoisotopic Mass: 239.06161445Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 352
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 71.6Ų
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